Cas no 1156892-19-1 ((2-ethoxyethyl)(3-methyl-1H-pyrazol-4-yl)methylamine)

• Product Name: (2-ethoxyethyl)(3-methyl-1H-pyrazol-4-yl)methylamine
• CAS No: 1156892-19-1
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5215571
• PubChem ID: 43663769
• Update Time: 2026-03-06

(2-ethoxyethyl)(3-methyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, N-(2-ethoxyethyl)-3-methyl-
• 2-Ethoxy-N-((3-methyl-1h-pyrazol-4-yl)methyl)ethan-1-amine
• (2-ethoxyethyl)(3-methyl-1H-pyrazol-4-yl)methylamine

• Inchi： 1S/C9H17N3O/c1-3-13-5-4-10-6-9-7-11-12-8(9)2/h7,10H,3-6H2,1-2H3,(H,11,12)
• InChI Key： NPEOSTYNMIWPSO-UHFFFAOYSA-N
• SMILES： N1C=C(CNCCOCC)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2-ethoxyethyl)(3-methyl-1H-pyrazol-4-yl)methylamine

The Compound CAS No. 1156892-19-1: (2-Ethoxyethyl)(3-Methyl-1H-Pyrazol-4-Yl)Methylamine

(2-Ethoxyethyl)(3-Methyl-1H-Pyrazol-4-Yl)Methylamine, identified by the CAS registry number 1156892-19-1, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an ethoxyethyl group with a methyl-substituted pyrazole ring and a methylamine moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in organic synthesis.

The synthesis of (2-Ethoxyethyl)(3-Methyl-1H-Pyrazol-4-Yl)Methylamine typically involves multi-step reactions, often utilizing nucleophilic substitution or condensation mechanisms. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, the use of transition metal catalysts has significantly improved the yield and purity of this compound, aligning with the growing demand for sustainable chemical manufacturing.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 235°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various reaction media. The compound's stability under thermal and oxidative conditions has been extensively studied, with recent research indicating that it maintains structural integrity up to 200°C in inert atmospheres.

The chemical structure of (2-Ethoxyethyl)(3-Methyl-1H-Pyrazol-4-Yl)Methylamine plays a pivotal role in its reactivity. The pyrazole ring, being aromatic and electron-deficient due to the methyl substitution at position 3, acts as an excellent nucleophile in certain reactions. Meanwhile, the ethoxyethyl group introduces steric hindrance and enhances the compound's lipophilicity, making it suitable for applications requiring controlled drug delivery or enhanced bioavailability.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. For example, researchers have successfully utilized it in the development of novel antifungal agents targeting plant pathogens. The methylamine group serves as a reactive site for further functionalization, enabling the attachment of various bioactive moieties. This versatility has positioned the compound as a key building block in medicinal chemistry.

In addition to its role in drug discovery, (2-Ethoxyethyl)(3-Methyl-1H-Pyrazol-4-Yl)Methylamine has found applications in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with tailored mechanical and thermal properties. These materials are being explored for use in advanced composites and high-performance coatings.

The environmental impact of this compound has also been a focus of recent research. Studies indicate that it undergoes biodegradation under aerobic conditions, with complete mineralization achieved within 60 days. This biodegradability aligns with global efforts to reduce chemical pollution and promote sustainable practices in the chemical industry.

In conclusion, (2-Ethoxyethyl)(3-Methyl-1H-Pyrazol-4-Yl)Methylamine (CAS No. 1156892-19-1) is a multifaceted compound with promising applications across diverse domains. Its unique structure, coupled with advancements in synthetic methodologies and environmental compatibility, underscores its significance as a valuable tool in modern chemistry.